(3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: 3-methyl-N-[1-(2-methylphenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C14H23N/c1-10(2)12(4)15-13(5)14-9-7-6-8-11(14)3/h6-10,12-13,15H,1-5H3
• InChI Key: YTCZFWQVQWNTDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)NC(C)C(C)C

Description

(3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine (IUPAC: 2-methyl-N-[1-(2-methylphenyl)ethyl]propan-1-amine) is a branched alkyl-aryl amine with the molecular formula C₁₃H₂₁N and a molecular weight of 191.32 g/mol . It is a liquid at room temperature (storage: 4°C) and features a 2-methylphenyl group attached to an ethylamine backbone, further substituted with a 3-methylbutan-2-yl group. Its CAS registry number is 1019579-25-9, and it is commercially available for research purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine typically involves the reaction of 1-(2-methylphenyl)ethanone with 3-methylbutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as an acid catalyst in an organic solvent like ethanol. The reaction mixture is heated to reflux, and the progress is monitored using techniques like thin-layer chromatography (TLC).

Industrial Production Methods

On an industrial scale, the production of (3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert it into more saturated amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving amine metabolism and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of (3-Methylbutan-2-yl)[1-(2-methylphenyl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-(4-Chlorophenyl)ethyl(3-methylbutan-2-yl)amine (CAS 1040004-33-8)

• Structural Difference : The 2-methylphenyl group is replaced with a 4-chlorophenyl ring.
• Chlorine may improve metabolic stability by resisting oxidative degradation but could reduce membrane permeability due to increased hydrophilicity .

1-(4-Bromophenyl)ethylamine (CAS 1038299-50-1)

• Structural Difference : A 4-bromophenyl group replaces the 2-methylphenyl moiety.
• Implications :
  • Bromine’s larger atomic radius and higher electronegativity compared to chlorine or methyl groups may strengthen van der Waals interactions in receptor binding.
  • Increased molecular weight (due to bromine) could affect pharmacokinetic properties, such as half-life or tissue distribution .

(2-Ethoxyphenyl)methylamine (CAS 951625-70-0)

• Structural Difference : The aromatic system is a 2-ethoxyphenyl group, and the amine is attached to a methylene (-CH₂-) bridge instead of an ethyl chain.
• The methylene linker may reduce steric hindrance, enhancing conformational flexibility for target engagement .

Alkyl Chain Variants

1-(2-Methylphenyl)ethylamine (Compound B in )

• Structural Difference : Lacks the 3-methylbutan-2-yl group.
• Implications :
  • Simplified structure reduces lipophilicity (logP), likely decreasing blood-brain barrier penetration.
  • Lower molecular weight (C₉H₁₃N, ~135.21 g/mol) may result in faster metabolic clearance compared to the target compound .

2-Ethyl-2-methoxybutan-1-amine (CAS 15495980)

• Structural Difference : Contains a methoxy group and a branched ethyl chain instead of an aromatic system.
• Implications :
  • The absence of an aromatic ring eliminates π-π stacking interactions, reducing affinity for aromatic-rich binding pockets (e.g., serotonin receptors).
  • Methoxy groups can act as hydrogen-bond acceptors, altering solubility and binding specificity .

Heterocyclic Analogs

{1-[5-Methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]-ethyl}amine Hydrochloride

• Structural Difference : Incorporates a pyrazole ring fused to the 2-methylphenyl group.
• Implications :
  • The pyrazole moiety introduces aromatic nitrogen atoms, enabling hydrogen bonding and dipole interactions with biological targets.
  • Increased structural complexity may enhance selectivity for enzymes or receptors with heterocyclic binding preferences (e.g., kinase inhibitors) .

JWH-251 (2-(2-Methylphenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone)

• Structural Difference : Replaces the amine with a ketone and adds a pentyl-indole group.
• Implications: The indole system and ketone functional group are hallmarks of synthetic cannabinoids, targeting CB1/CB2 receptors. Unlike the target amine, JWH-251’s electrophilic ketone may form covalent adducts with nucleophilic residues in receptors .